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Compound of Interest

Compound Name: ABD-350

Cat. No.: B605092

NG-350A is a next-generation, systemically administered, tumor-selective oncolytic viral vector
designed to remodel the tumor microenvironment and stimulate a potent anti-tumor immune
response.[1][2]

Core Composition and Mechanism of Action
NG-350A is an adenoviral vector engineered to express an agonist anti-Cluster of
Differentiation 40 (CD40) antibody.[1] Its mechanism of action is twofold:

o Tumor-Selective Oncolysis: The virus selectively replicates within and lyses tumor cells.[3]

e Immune Activation: The locally expressed anti-CD40 antibody activates antigen-presenting
cells (APCs), such as dendritic cells, leading to a downstream T-cell-mediated anti-tumor
immune response.[3][4]

The following diagram illustrates the proposed signaling pathway for NG-350A's mechanism of
action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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